Cas no 383905-60-0 (4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside)

• Product Name: 4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside
• CAS No: 383905-60-0
• Molecular Formula: C₂₀H₂₄O₇
• Molecular Weight: 376.4004
• MDL: MFCD11112174
• CID: 298574
• PubChem ID: 125307177

4-Methoxyphenyl 3-O-Benzyl-b-D-galactopyranoside Properties

Names and Identifiers

• b-D-Galactopyranoside,4-methoxyphenyl 3-O-(phenylmethyl)-
• 4-Methoxyphenyl 3-O-Benzyl-beta-D-galactopyranoside
• (2S,3S,4S,5S,6S)-2-(hydroxymethyl)-6-(4-methoxyphenoxy)-4-phenylmethoxyoxane-3,5-diol
• NULL
• -<small>D<
• 4-Methoxyphenyl 3-O-benzyl-α-L-allopyranoside
• LogP
• α-L-allopyranoside, 4-methoxyphenyl 3-O-(phenylmethyl)-
• M1725
• 4-Methoxyphenyl 3-O-benzyl-alpha-L-allopyranoside
• MFCD11112174
• DTXSID60693679
• 383905-60-0

• MDL： MFCD11112174
• InChIKey： CZPFTCBIXZWFIZ-VYJAJWGXSA-N
• Inchi： 1S/C20H24O7/c1-24-14-7-9-15(10-8-14)26-20-18(23)19(17(22)16(11-21)27-20)25-12-13-5-3-2-4-6-13/h2-10,16-23H,11-12H2,1H3/t16-,17-,18-,19-,20+/m0/s1
• SMILES： O1[C@]([H])([C@]([H])([C@]([H])([C@]([H])([C@]1([H])C([H])([H])O[H])O[H])OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])O[H])OC1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 376.15222
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 376.152
• Heavy Atom Count: 27
• Complexity: 421
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 97.6

Experimental Properties

• PSA: 97.61
• Refractive Index: 1.613
• Boiling Point: 599.163°C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 316.163°C
• Density: 1.337

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons